Cas no 1785577-85-6 (2-4-(difluoromethyl)phenylpropanoic acid)

2-4-(Difluoromethyl)phenylpropanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a difluoromethyl group at the para position of the phenyl ring. This structural feature enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, where the difluoromethyl group can improve metabolic stability and bioavailability. The propanoic acid moiety provides a reactive handle for further functionalization, making it valuable in the development of bioactive compounds. Its well-defined chemical properties and compatibility with standard synthetic methodologies ensure reliable performance in research and industrial applications. The compound is typically handled under controlled conditions to maintain purity and stability.
2-4-(difluoromethyl)phenylpropanoic acid structure
1785577-85-6 structure
Product Name:2-4-(difluoromethyl)phenylpropanoic acid
CAS No:1785577-85-6
MF:C10H10F2O2
MW:200.182010173798
CID:5714315
PubChem ID:84669261
Update Time:2025-10-31

2-4-(difluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • AT30811
    • 1785577-85-6
    • 2-[4-(DIFLUOROMETHYL)PHENYL]PROPANOIC ACID
    • 2-(4-(DIFLUOROMETHYL)PHENYL)PROPANOIC ACID
    • EN300-1138842
    • 2-[4-(DIFLUOROMETHYL)PHENYL]PROPANOICACID
    • Benzeneacetic acid, 4-(difluoromethyl)-α-methyl-
    • 2-4-(difluoromethyl)phenylpropanoic acid
    • Inchi: 1S/C10H10F2O2/c1-6(10(13)14)7-2-4-8(5-3-7)9(11)12/h2-6,9H,1H3,(H,13,14)
    • InChI Key: JAQCPAZIZKBYCM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(C(=O)O)C)F

Computed Properties

  • Exact Mass: 200.06488588g/mol
  • Monoisotopic Mass: 200.06488588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.235±0.06 g/cm3(Predicted)
  • Boiling Point: 290.7±35.0 °C(Predicted)
  • pka: 4.16±0.10(Predicted)

2-4-(difluoromethyl)phenylpropanoic acid Pricemore >>

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Additional information on 2-4-(difluoromethyl)phenylpropanoic acid

Comprehensive Analysis of 2-4-(Difluoromethyl)phenylpropanoic Acid (CAS No. 1785577-85-6): Properties, Applications, and Industry Trends

2-4-(Difluoromethyl)phenylpropanoic acid (CAS No. 1785577-85-6) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethyl group (-CF2H) enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in modulating enzyme activity, particularly in inflammatory pathways, aligning with the growing demand for targeted therapies.

In the context of sustainable chemistry, this compound exemplifies the shift toward fluorinated building blocks that improve efficacy while reducing environmental impact. Researchers are exploring its role in green synthesis methods, such as photocatalysis and flow chemistry, to minimize waste. The pharmaceutical industry specifically values its compatibility with late-stage functionalization, a trend driven by the need for cost-efficient drug development pipelines.

From an SEO perspective, queries like "difluoromethylphenylpropanoic acid uses" or "CAS 1785577-85-6 supplier" reflect commercial interest. Analytical challenges, such as HPLC purification of fluorinated compounds, are also frequently searched topics. This underscores the importance of technical documentation that addresses purity standards (>98%) and storage conditions (under inert atmosphere), which are critical for end-users.

The compound’s structure-activity relationship (SAR) is another hot topic. Its phenylpropanoic acid backbone resembles nonsteroidal anti-inflammatory drugs (NSAIDs), sparking investigations into COX-2 selectivity. Patent filings suggest applications in autoimmune disease management, coinciding with rising global prevalence. Such intersections of medicinal chemistry and public health trends enhance the relevance of this molecule.

Emerging AI-driven drug design platforms frequently incorporate fluorinated analogs like this compound into virtual libraries. Computational studies predict its interactions with biological targets, reducing trial-and-error in labs. This synergy between computational chemistry and experimental validation is reshaping R&D workflows, making detailed compound profiles indispensable for researchers.

In summary, 2-4-(difluoromethyl)phenylpropanoic acid (CAS No. 1785577-85-6) represents a convergence of innovation, sustainability, and market demand. Its multifaceted applications—from drug development to material science—position it as a compound to watch in the next decade, particularly as industries prioritize efficiency and eco-friendly solutions.

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